Cas no 1354963-57-7 (tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate
• CAS No: 1354963-57-7
• MF: C₁₀H₁₉F₃N₂O₂
• MW: 256.265273332596
• MDL: MFCD20441675
• CID: 5208441
• Update Time: 2025-06-08

tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-amino-1-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate

• MDL： MFCD20441675
• Inchi： 1S/C10H19F3N2O2/c1-9(2,3)17-8(16)15-7(5-4-6-14)10(11,12)13/h7H,4-6,14H2,1-3H3,(H,15,16)
• InChI Key： MEEAYJYWIZLZMP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(F)(F)F)CCCN

Additional information on tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate (CAS: 1354963-57-7)

In recent years, the compound tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate (CAS: 1354963-57-7) has gained significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl group and carbamate functionality, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of protease inhibitors and fluorinated pharmaceuticals. The unique properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and lipophilicity, make this compound a valuable building block in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate, highlighting its role in the preparation of novel HIV-1 protease inhibitors. The researchers employed a multi-step synthesis starting from commercially available 1,1,1-trifluoro-2-pentanone, followed by reductive amination and carbamate protection. The resulting intermediate demonstrated high purity and yield, making it suitable for further derivatization. The study also emphasized the compound's stability under various reaction conditions, which is critical for its application in large-scale pharmaceutical production.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was used as a key intermediate in the synthesis of fluorinated peptidomimetics. These peptidomimetics exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), showcasing the potential of tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate in antiviral drug development. The incorporation of the trifluoromethyl group was found to enhance the binding affinity of the inhibitors to the viral protease, as confirmed by molecular docking studies and X-ray crystallography.

In addition to its pharmaceutical applications, recent research has also investigated the compound's utility in chemical biology. A 2023 study in ACS Chemical Biology demonstrated its use as a fluorescent probe for labeling amine-containing biomolecules. The carbamate group served as a cleavable linker, enabling selective release of the fluorophore upon enzymatic hydrolysis. This approach provides a powerful tool for studying protein-protein interactions and cellular trafficking.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate. Current synthetic routes often require expensive catalysts or generate hazardous byproducts. Recent efforts have focused on developing greener synthetic methodologies, such as flow chemistry and biocatalysis, to address these limitations. A 2024 publication in Green Chemistry reported an enzymatic approach for the synthesis of this compound, achieving higher yields and reduced environmental impact compared to traditional methods.

Looking ahead, the versatility of tert-butyl N-(5-amino-1,1,1-trifluoropentan-2-yl)carbamate (CAS: 1354963-57-7) positions it as a critical intermediate in the development of next-generation therapeutics. Its applications span from antiviral and anticancer agents to chemical probes for biological studies. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications, driving innovation in both pharmaceutical and biotechnology sectors.